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Compound of Interest

Compound Name: 4-Methoxypyrimidin-5-ol

Cat. No.: B15054124 Get Quote

Despite the vast landscape of chemical and biomedical research, the specific history and

discovery of the pyrimidine derivative 4-methoxypyrimidin-5-ol remain largely unchronicled in

publicly accessible scientific literature. While the broader class of pyrimidine-containing

molecules is of immense interest to researchers in drug development, this particular compound

appears to be a lesser-known entity, with its initial synthesis and characterization details absent

from prominent databases and historical reviews.

The pyrimidine scaffold is a cornerstone in medicinal chemistry, forming the structural basis for

a wide array of biologically active compounds, including anticancer, antibacterial, and antiviral

agents.[1][2][3][4][5] The rich history of pyrimidine chemistry is filled with discoveries that have

led to significant therapeutic advancements. However, 4-methoxypyrimidin-5-ol does not

feature in these historical narratives.

Public chemical databases, such as PubChem, provide essential but limited information on 4-
methoxypyrimidin-5-ol, listing its chemical formula (C₅H₆N₂O₂), molecular weight, and

various chemical identifiers, including CAS numbers 71133-22-7 and 71133-25-0.[6] Synonyms

for the compound include 5-Methoxypyrimidin-4-ol and 5-Methoxypyrimidin-4(3H)-one.[6] This

information confirms its existence as a cataloged chemical entity but offers no insight into its

origins or the researchers who first synthesized it.

Extensive searches for its synthesis, biological evaluation, and any associated experimental

protocols or signaling pathway involvement have proven fruitless. The scientific literature is

replete with studies on various other methoxypyrimidine and hydroxypyrimidine derivatives,
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detailing their synthesis and pharmacological properties. However, these studies do not

specifically mention or provide methods that can be definitively attributed to the first preparation

of 4-methoxypyrimidin-5-ol.

It is plausible that 4-methoxypyrimidin-5-ol exists as a synthetic intermediate in the

preparation of more complex molecules or as a compound that has been synthesized but not

extensively studied or reported upon in peer-reviewed literature. Without access to primary

research articles or patents detailing its initial preparation and characterization, a

comprehensive technical guide on its discovery and history cannot be constructed.

For researchers and scientists interested in this molecule, the path forward would likely involve

novel synthetic explorations and a full suite of biological and pharmacological screenings to

elucidate its properties and potential applications. As it stands, 4-methoxypyrimidin-5-ol
remains a molecule with a history waiting to be written.

Chemical Properties
While historical and biological data are scarce, the fundamental chemical properties of 4-
methoxypyrimidin-5-ol can be summarized from available database information.

Property Value Source

Molecular Formula C₅H₆N₂O₂ [6]

Molecular Weight 126.11 g/mol [6]

CAS Number 71133-22-7, 71133-25-0 [6]

Logical Relationship: Information Scarcity
The current state of knowledge regarding 4-methoxypyrimidin-5-ol can be visualized as a

direct path from inquiry to a lack of detailed information.
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Caption: Flowchart illustrating the current lack of available information on 4-
methoxypyrimidin-5-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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